Cas no 139937-99-8 (2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid)

2-{(tert-Butoxy)carbonylamino}-2-ethylbutanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in peptide synthesis. The ethylbutanoic acid backbone provides steric bulk, influencing conformational control in intermediate structures. The Boc group is widely recognized for its compatibility with standard solid-phase peptide synthesis (SPPS) protocols, ensuring minimal side reactions. This compound is particularly useful in medicinal chemistry and bioconjugation, where controlled amine reactivity is required. Its crystalline form allows for straightforward purification and handling. The combination of steric hindrance and orthogonal protection makes it a valuable building block for complex organic and peptide-based applications.

2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid structure

139937-99-8 structure

Product Name:2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid

CAS No:139937-99-8

MF:C₁₁H₂₁NO₄

MW:231.28874373436

MDL:MFCD02094484

CID:1284717

PubChem ID:15108504

Update Time:2025-06-07

2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-ethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
- ACMC-20mzbj
- KB-232214
- AGN-PC-003S8M
- 2-(tert-butoxycarbonylamino)-2-ethylbutanoic acid
- N-tert-butyloxycarbonyldiethylglycine
- CTK0F1731
- AmbotzBAA1352
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-
- 2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID
- 2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoicacid
- 139937-99-8
- N-alpha-t-Butyloxycarbonyl-diethylglycine (Boc-Deg-OH)
- 2-(Boc-amino)-2-ethyl-butanoic acid
- 2-BOC-amino-2-ethylbutyric acid
- CS-0112976
- DS-022121
- MFCD02094484
- EN300-101449
- 2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid
- 2-[(tert-Butoxycarbonyl)amino]-2-ethylbutanoic acid
- BYPQXUYSPTXBGE-UHFFFAOYSA-N
- DTXSID90568321
- D77166
- AKOS013464798
- SCHEMBL88462
- MDL： MFCD02094484
- Inchi： 1S/C11H21NO4/c1-6-11(7-2,8(13)14)12-9(15)16-10(3,4)5/h6-7H2,1-5H3,(H,12,15)(H,13,14)
- InChI Key： BYPQXUYSPTXBGE-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)(CC)CC)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.14713
Monoisotopic Mass: 231.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63

2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K12664-5g	2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID	139937-99-8	>95%	5g	$495	2023-09-01
Enamine	EN300-101449-0.05g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	0.05g	$32.0	2023-10-28
Enamine	EN300-101449-0.1g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	0.1g	$48.0	2023-10-28
Enamine	EN300-101449-0.25g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	0.25g	$70.0	2023-10-28
Enamine	EN300-101449-0.5g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	0.5g	$125.0	2023-10-28
Enamine	EN300-101449-1.0g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	1g	$199.0	2023-05-24
Enamine	EN300-101449-2.5g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	2.5g	$389.0	2023-10-28
Enamine	EN300-101449-5.0g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	5g	$576.0	2023-05-24
Enamine	EN300-101449-10.0g	2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid	139937-99-8	95%	10g	$855.0	2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1183616-50mg	2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid	139937-99-8	97%	50mg	￥15195	2023-04-15